Cas no 853803-43-7 (tert-butyl 3-formyl-1H-pyrazole-1-carboxylate)
853803-43-7 structure
Product Name:tert-butyl 3-formyl-1H-pyrazole-1-carboxylate
CAS No:853803-43-7
MF:C9H12N2O3
MW:196.203182220459
MDL:MFCD24685767
CID:3232177
PubChem ID:23138543
Update Time:2025-04-21
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOLE-1-CARBOXYLIC ACID, 3-FORMYL-, 1,1-DIMETHYLETHYL ESTER
- tert-butyl 3-formyl-1H-pyrazole-1-carboxylate
- 853803-43-7
- AC9138
- Z1511891407
- tert-butyl 3-formylpyrazole-1-carboxylate
- DA-41160
- tert-butyl3-formyl-1H-pyrazole-1-carboxylate
- SY253114
- MFCD24685767
- SCHEMBL3739164
- 1-Boc-1H-pyrazole-3-carbaldehyde
- EN300-218799
- DJB80343
- 829-336-3
- CS-0459040
-
- MDL: MFCD24685767
- Inchi: 1S/C9H12N2O3/c1-9(2,3)14-8(13)11-5-4-7(6-12)10-11/h4-6H,1-3H3
- InChI Key: UXVMKKALXJFBHZ-UHFFFAOYSA-N
- SMILES: O(C(N1C=CC(C=O)=N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 196.08479225Da
- Monoisotopic Mass: 196.08479225Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.2Ų
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779609-5g |
1-Boc-1H-pyrazole-3-carbaldehyde |
853803-43-7 | 95% | 5g |
$1320 | 2024-07-20 | |
| Enamine | EN300-218799-0.05g |
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate |
853803-43-7 | 95% | 0.05g |
$123.0 | 2023-09-16 | |
| Enamine | EN300-218799-0.1g |
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate |
853803-43-7 | 95% | 0.1g |
$183.0 | 2023-09-16 | |
| Enamine | EN300-218799-0.25g |
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate |
853803-43-7 | 95% | 0.25g |
$260.0 | 2023-09-16 | |
| Enamine | EN300-218799-0.5g |
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate |
853803-43-7 | 95% | 0.5g |
$412.0 | 2023-09-16 | |
| Enamine | EN300-218799-1.0g |
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate |
853803-43-7 | 95% | 1g |
$527.0 | 2023-05-06 | |
| Enamine | EN300-218799-2.5g |
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate |
853803-43-7 | 95% | 2.5g |
$910.0 | 2023-09-16 | |
| Enamine | EN300-218799-5.0g |
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate |
853803-43-7 | 95% | 5g |
$1550.0 | 2023-05-06 | |
| Enamine | EN300-218799-10.0g |
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate |
853803-43-7 | 95% | 10g |
$2829.0 | 2023-05-06 | |
| Enamine | EN300-218799-1g |
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate |
853803-43-7 | 95% | 1g |
$527.0 | 2023-09-16 |
tert-butyl 3-formyl-1H-pyrazole-1-carboxylate Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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